Cas no 1154619-57-4 (1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1154619-57-4
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5795699
• PubChem ID: 43646121
• Update Time: 2025-10-12

1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3-thienylmethyl)-
• 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H9N3S/c9-8-3-10-11(5-8)4-7-1-2-12-6-7/h1-3,5-6H,4,9H2
• InChI Key： VYEKQJKAVDLLHL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CSC=2)C=C(N)C=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 385.4±27.0 °C(Predicted)
• pka: 3.50±0.10(Predicted)

Additional information on 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine

Introduction to 1-(Thiophen-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1154619-57-4)

1-(Thiophen-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1154619-57-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as TMPA, is a member of the pyrazole class and features a thiophene moiety, which contributes to its unique chemical and biological properties.

The structure of 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine consists of a pyrazole ring attached to a thiophene ring via a methyl group. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule, making it an attractive candidate for various pharmaceutical applications. Recent studies have explored the potential of this compound in the treatment of inflammatory diseases, cancer, and neurological disorders.

In the context of inflammatory diseases, 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine has shown promising anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that TMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Furthermore, studies have investigated the potential of 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine in cancer therapy. A study published in Cancer Research (2023) reported that TMPA exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism underlying this activity involves the induction of apoptosis and cell cycle arrest, which are critical for preventing tumor growth and metastasis.

In addition to its anti-inflammatory and anticancer properties, 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine has also been studied for its neuroprotective effects. Research published in the Journal of Neurochemistry (2022) showed that TMPA can protect neurons from oxidative stress and neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects are believed to be mediated by its ability to enhance antioxidant defense mechanisms and reduce oxidative damage.

The pharmacokinetic properties of 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine have also been extensively studied. A study published in Drug Metabolism and Disposition (2023) reported that TMPA exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it a promising candidate for further clinical development.

In terms of safety, preclinical studies have shown that 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amine has been optimized using various synthetic routes. One common approach involves the reaction of 3-bromomethylthiophene with 4-amino pyrazole in the presence of a base such as potassium carbonate. This method yields high purity TMPA with good yields, making it suitable for large-scale production.

In conclusion, 1-(thiophen-3-yl)methyl-1H-pyrazol-4-amnine (CAS No. 1154619-57) is a versatile compound with significant potential in various therapeutic areas. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, TMPA is poised to play a crucial role in advancing the field of medicinal chemistry.